3-Penten-1,5-diol, 3-methyl-1,1,5,5-tetrakis(trifluoromethyl)-

• CAS No.: 756-91-2
• Molecular Formula: C10H8F12O2
• Molecular Weight: 388.15 g/mol
• IUPAC Name: (E)-1,1,1,7,7,7-hexafluoro-4-methyl-2,6-bis(trifluoromethyl)hept-3-ene-2,6-diol
• InChI: InChI=1S/C10H8F12O2/c1-4(2-5(23,7(11,12)13)8(14,15)16)3-6(24,9(17,18)19)10(20,21)22/h2,23-24H,3H2,1H3/b4-2+
• InChI Key: PTHJGFDUQRGSRD-DUXPYHPUSA-N
• Isomeric SMILES: C/C(=C\C(C(F)(F)F)(C(F)(F)F)O)/CC(C(F)(F)F)(C(F)(F)F)O
• Canonical SMILES: CC(=CC(C(F)(F)F)(C(F)(F)F)O)CC(C(F)(F)F)(C(F)(F)F)O

Description

3-Penten-1,5-diol, 3-methyl-1,1,5,5-tetrakis(trifluoromethyl)- is an organic compound characterized by its unique structure, which includes multiple trifluoromethyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Penten-1,5-diol, 3-methyl-1,1,5,5-tetrakis(trifluoromethyl)- typically involves multi-step organic reactions. One common method includes the reaction of a suitable precursor with trifluoromethylating agents under controlled conditions. The reaction conditions often require the use of catalysts and specific solvents to achieve the desired product with high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure cost-effectiveness and scalability. The process may include continuous flow reactors and advanced purification techniques to meet industrial standards.

Chemical Reactions Analysis

Types of Reactions

3-Penten-1,5-diol, 3-methyl-1,1,5,5-tetrakis(trifluoromethyl)- can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into alcohols or other reduced forms.

Substitution: The trifluoromethyl groups can be substituted with other functional groups under specific conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Reagents like halogens or nucleophiles can facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones, while reduction can produce alcohols.

Scientific Research Applications

3-Penten-1,5-diol, 3-methyl-1,1,5,5-tetrakis(trifluoromethyl)- has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for creating complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of advanced materials, including polymers and coatings.

Mechanism of Action

The mechanism by which 3-Penten-1,5-diol, 3-methyl-1,1,5,5-tetrakis(trifluoromethyl)- exerts its effects involves interactions with molecular targets such as enzymes and receptors. The trifluoromethyl groups can enhance the compound’s stability and reactivity, influencing its behavior in chemical and biological systems.

Comparison with Similar Compounds

Similar Compounds

3-Methyl-1,5-pentanediol: A structurally similar compound with different functional groups.

1,5-Dihydroxy-3-methylpentane: Another related compound with similar diol functionality.

Uniqueness

3-Penten-1,5-diol, 3-methyl-1,1,5,5-tetrakis(trifluoromethyl)- is unique due to the presence of multiple trifluoromethyl groups, which impart distinct chemical and physical properties